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Compound of Interest

Compound Name: Dibutyl oxalate

Cat. No.: B166012

An In-depth Technical Guide to the Physical Properties of Dibutyl Oxalate

This technical guide provides a comprehensive overview of the key physical properties of
dibutyl oxalate, specifically its boiling and melting points. It is intended for researchers,
scientists, and professionals in drug development who require precise and reliable data for
their work. This document includes a summary of quantitative data, detailed experimental
protocols for property determination, and a logical workflow diagram.

Physical Properties of Dibutyl Oxalate

Dibutyl oxalate, also known as ethanedioic acid, dibutyl ester, is a clear, colorless liquid with a
butyl-like odor.[1] It is utilized as a solvent and in organic synthesis. The precise determination
of its physical properties, such as boiling and melting points, is crucial for its application and for
ensuring purity.

Quantitative Data Summary

The boiling and melting points of dibutyl oxalate have been determined and reported in
various chemical literature. A summary of these values is presented below for easy reference
and comparison.
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Physical Property Value Conditions
Boiling Point 241.0 °C @ 760 mm Hg
239 - 240 °C @ 760 mm Hg[2][3][4][5]

2455 °C Not specified[3]

Melting Point -29 °C -[1][2][41[5][6]
-30.5°C -[7]

-29.6 °C -[3]

Experimental Protocols

Accurate determination of physical properties is fundamental in chemical research. The
following sections detail the standard methodologies for measuring the boiling and melting
points of a substance like dibutyl oxalate.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For high-purity compounds, this is a distinct temperature. The most common
laboratory method for this determination is distillation.[8][9][10]

Methodology: Simple Distillation

o Apparatus Setup: Assemble a simple distillation apparatus. This typically includes a round-
bottom distilling flask, a condenser, a receiving flask, a thermometer with an adapter, and a
heat source (e.g., a heating mantle).

o Sample Preparation: Place a measured volume (at least 5 mL) of dibutyl oxalate into the
distilling flask. Add a few boiling chips or a magnetic stir bar to ensure smooth boiling.[5]

e Thermometer Placement: Position the thermometer so that the top of the mercury bulb is
level with the bottom of the side arm of the distilling flask. This ensures that the temperature
of the vapor in equilibrium with the liquid is measured.

e Heating: Begin heating the flask gently. The liquid will start to boil, and its vapor will rise.
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Data Recording: Observe the temperature on the thermometer. As the vapor reaches the
thermometer bulb, the temperature reading will rise and then stabilize. The constant
temperature observed during the distillation of the bulk of the liquid is recorded as the boiling
point.[11]

Pressure Correction: The atmospheric pressure should be recorded as the boiling point is
pressure-dependent. If the pressure is not 760 mm Hg, a correction may be necessary.

Determination of Melting Point

The melting point is the temperature at which a solid transitions into a liquid. For a pure

crystalline solid, this occurs over a very narrow range. The capillary method is the standard

technique for melting point determination.[1][3]

Methodology: Capillary Method

Sample Preparation: Ensure the dibutyl oxalate sample is solidified (by cooling) and then
crushed into a fine powder. The sample must be completely dry.[4]

Capillary Tube Loading: Press the open end of a capillary tube into the powdered sample.
Tap the closed end of the tube on a hard surface to pack the solid into the bottom. The
sample height should be approximately 2-3 mm.[4][7]

Apparatus Setup: Place the loaded capillary tube into a melting point apparatus. These
devices typically have a heated block or oil bath and a means of observing the sample, often
with magnification.[2][4]

Heating: Heat the apparatus at a steady rate. A rapid heating rate can be used initially to
approach the expected melting point, but the rate should be slowed to 1-2 °C per minute
when the temperature is about 15-20 °C below the expected melting point.[4][7]

Data Recording: The melting range is recorded from the temperature at which the first
droplet of liquid is observed to the temperature at which the entire sample has completely
melted into a clear liquid.[2][12] For a pure substance, this range should be narrow.
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Logical Workflow for Physical Property
Determination

The following diagram illustrates the logical steps involved in the experimental determination of

the physical properties of a chemical compound like dibutyl oxalate.
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Caption: Workflow for Determining Physical Properties of Dibutyl Oxalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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